Cas no 102014-44-8 (2-Pentanol, 4-methyl-1-nitro-)
2-Pentanol, 4-methyl-1-nitro- structure
Product Name:2-Pentanol, 4-methyl-1-nitro-
CAS No:102014-44-8
MF:C6H13NO3
MW:147.172322034836
CID:1131559
PubChem ID:14530631
Update Time:2025-04-20
2-Pentanol, 4-methyl-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanol, 4-methyl-1-nitro-
- 4-methyl-1-nitropentan-2-ol
- OFEODFOGZSJOCW-UHFFFAOYSA-N
- SCHEMBL1116709
- 102014-44-8
- DTXSID50561313
- 2-hydroxy-4-methyl-1-nitro-pentane
-
- Inchi： 1S/C6H13NO3/c1-5(2)3-6(8)4-7(9)10/h5-6,8H,3-4H2,1-2H3
- InChI Key： OFEODFOGZSJOCW-UHFFFAOYSA-N
- SMILES： OC(C[N+](=O)[O-])CC(C)C
Computed Properties
- Exact Mass: 147.089543g/mol
- Monoisotopic Mass: 147.089543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 147.17g/mol
- XLogP3: 1.1
- Topological Polar Surface Area: 66Ų
2-Pentanol, 4-methyl-1-nitro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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